Cas no 1806491-83-7 (3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806491-83-7
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4906952
• Update Time: 2025-06-08

3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H4F4N2/c9-7-4-14-3-6(8(10,11)12)5(7)1-2-13/h3-4H,1H2
• InChI Key： OMMUJUOKNRULEE-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CC#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806491-83-7)

3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806491-83-7) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and fluoro substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine ring with a nitrile functional group, makes it a versatile intermediate for synthesizing complex molecules.

The growing interest in fluorinated compounds like 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently search for "fluorinated pyridine derivatives" or "CAS 1806491-83-7 applications" to explore its role in developing new therapeutics. This compound is particularly relevant in the context of targeted drug delivery and enzyme inhibition, where its electronic properties can modulate biological activity.

In agrochemicals, 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile is studied for its potential as a precursor to novel pesticides. The trifluoromethyl group is known to improve the lipophilicity and binding affinity of active ingredients, addressing common challenges like pest resistance. Queries such as "pyridine-based agrochemicals" or "nitrile-containing pesticides" reflect the industry's focus on sustainable solutions, aligning with global trends toward greener chemistry.

From a synthetic perspective, the compound's nitrile moiety offers reactivity for further functionalization, enabling the construction of heterocyclic frameworks. Laboratories often investigate "synthesis of fluorinated pyridines" or "CAS 1806491-83-7 reactivity" to optimize routes for scalable production. Its stability under various conditions also makes it a candidate for high-throughput screening in combinatorial chemistry.

Environmental and regulatory considerations are increasingly shaping the demand for 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile. With stricter guidelines on chemical safety, researchers prioritize compounds with favorable eco-toxicological profiles. Searches for "green fluorination methods" or "biodegradable pyridine derivatives" highlight this shift, positioning CAS No. 1806491-83-7 as a subject of sustainable innovation.

In material science, the compound's electron-withdrawing properties are exploited in designing organic semiconductors and ligands for catalysis. Its integration into metal-organic frameworks (MOFs) or photovoltaic materials is an active area of exploration, responding to queries like "fluoropyridines in electronics." This interdisciplinary relevance underscores its value beyond traditional chemistry.

Analytical characterization of 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring purity for critical applications. The compound's spectral data (e.g., ¹H/¹³C NMR peaks) is frequently sought after in peer-reviewed literature, emphasizing its role in method development.

As the scientific community advances toward precision medicine and smart agriculture, 3-Fluoro-5-(trifluoromethyl)pyridine-4-acetonitrile remains a pivotal building block. Its alignment with trends like "AI-driven molecular design" and "fragment-based drug discovery" ensures continued relevance. By addressing both fundamental research and industrial needs, this compound exemplifies the synergy between innovation and practicality.